2-[(Oxolan-3-yl)methyl]-1H-isoindole-1,3(2H)-dione

• CAS RN: 165253-28-1
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 2-(oxolan-3-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C13H13NO3/c15-12-10-3-1-2-4-11(10)13(16)14(12)7-9-5-6-17-8-9/h1-4,9H,5-8H2
• InChI Key: CSHFBXOJIQGULA-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CN2C(=O)C3=CC=CC=C3C2=O

Description

2-[(Oxolan-3-yl)methyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of (tetrahydro-3-furanyl)methyl 4-methylbenzenesulfonate (i.e., the product of Step A) (11.0 g, 42.9 mmol) in N,N-dimethylformamide (160 mL) was added potassium phthalimide (7.9 g, 42.7 mmol) in one portion, and the resulting mixture was stirred at 80° C. for 6 h. Additional potassium phthalimide (5 g, 27 mmol) was added, and stirring was continued at 100° C. for 18 h. The cooled reaction mixture was partitioned between water and ethyl acetate and the aqueous layer was separated and extracted with ethyl acetate (5×75 mL). The combined extracts were dried over MgSO4 and filtered, and the solvent was removed under reduced pressure to give a residue which was chromatographed on silica gel (40 g) eluted with 5% to 100% ethyl acetate in hexanes to give 4.5 g of the title compound as a white solid, m.p. 114-118° C.

Synthesis routes and methods II

Procedure details

A mixture comprising 30.0 g of (tetrahydro-3-furanyl)methyl tosylate, 23.0 g of potassium phthalimide and 150 ml of DMF was stirred at 80° C. for 8 hours. Water was poured into the reaction mixture, and crystals precipitated out was separated by filtration to obtain 27.0 g of N-{(tetrahydro-3-furanyl)methyl}phthalimide.